Nicotine

Specification

• Description: (–)-Nicotine is an alkaloid that has been found in tobacco. It is an agonist at neuronal nicotinic acetylcholine receptors (nAChRs) and binds to α3β4 and α4β2 subunit-containing nAChRs with Ki values of 481 and 11.1 nM, respectively. Chronic exposure to (–)-nicotine results in increased expression of certain nAChRs, particularly α4β2 subunit-containing nAChRs. (–)-Nicotine has addictive properties. Formulations containing (–)-nicotine have been used as smoking cessation aids for the relief of nicotine withdrawal symptoms.; Nicotine is a plant alkaloid, found in the tobacco plant, and addictive central nervous system (CNS) stimulant that causes either ganglionic stimulation in low doses or ganglionic blockage in high doses. Nicotine acts as an agonist at the nicotinic cholinergic receptors in the autonomic ganglia, at neuromuscular junctions, and in the adrenal medulla and the brain. Nicotine's CNS-stimulating activities may be mediated through the release of several neurotransmitters, including acetylcholine, beta-endorphin, dopamine, norepinephrine, serotonin, and ACTH. As a result, peripheral vasoconstriction, tachycardia, and elevated blood pressure may be observed with nicotine intake. This agent may also stimulate the chemoreceptor trigger zone, thereby inducing nausea and vomiting.; Nicotine, also known as habitrol or nicoderm, belongs to the class of organic compounds known as pyrrolidinylpyridines. Pyrrolidinylpyridines are compounds containing a pyrrolidinylpyridine ring system, which consists of a pyrrolidine ring linked to a pyridine ring. Nicotine is a drug which is used for the relief of nicotine withdrawal symptoms and as an aid to smoking cessation. Nicotine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Nicotine has been found throughout most human tissues, and has also been detected in multiple biofluids, such as saliva, urine, and blood. Within the cell, nicotine is primarily located in the cytoplasm. Nicotine participates in a number of enzymatic reactions. In particular, Nicotine can be converted into nicotine-1'-N-oxide; which is catalyzed by the enzyme dimethylaniline monooxygenase [N-oxide-forming] 3. In addition, Nicotine and uridine diphosphate glucuronic acid can be converted into nicotine glucuronide and uridine 5'-diphosphate; which is catalyzed by the enzymes UDP-glucuronosyltransferase 1-4 and UDP-glucuronosyltransferase 1-9. In humans, nicotine is involved in the nicotine action pathway and the nicotine metabolism pathway. Nicotine is a bitter tasting compound that can be found in a number of food items such as beech nut, jerusalem artichoke, cloves, and star fruit. This makes nicotine a potential biomarker for the consumption of these food products.; Nicotine is a natural alkyloid that is a major component of cigarettes and is used therapeutically to help with smoking cessation. Nicotine has not been associated with liver test abnormalities or with clinically apparent hepatotoxicity.
• CAS No.: 54-11-5
• Molecular Formula: C10H14N2
• Molecular Weight: 162.23 g/mol
• IUPAC Name: 3-[(2S)-1-methylpyrrolidin-2-yl]pyridine
• Standard InChI: InChI=1S/C10H14N2/c1-12-7-3-5-10(12)9-4-2-6-11-8-9/h2,4,6,8,10H,3,5,7H2,1H3/t10-/m0/s1
• Standard InChI Key: SNICXCGAKADSCV-JTQLQIEISA-N
• Isomeric SMILES: CN1CCC[C@H]1C2=CN=CC=C2
• SMILES: CN1CCCC1C2=CN=CC=C2
• Canonical SMILES: CN1CCCC1C2=CN=CC=C2
• Appearance: Solid powder
• Boiling Point: 476.1 °F at 745 mm Hg (EPA, 1998); 247 °C; 247.0 °C; 247 °C; 125 deg at 18 mm Hg; 476.1°F at 745 mmHg; 482°F (Decomposes)
• Colorform: Colorless to pale yellow, oily liquid; Thick, water-white, levarotatory oil turning brown on exposure to air; Pale-yellow to dark brown liquid
• Flash Point: 203 °F (NIOSH, 2016); 214 °F (101 °C); 95 °C c.c.; 203°F
• Melting Point: -110 °F (EPA, 1998); -79 °C; -79.0 °C; -79°C; -80 °C; -110°F